Cas no 1554590-33-8 (2-(4-Aminothian-4-yl)ethan-1-ol)
1554590-33-8 structure
Product Name:2-(4-Aminothian-4-yl)ethan-1-ol
CAS No:1554590-33-8
MF:C7H15NOS
MW:161.265100717545
CID:5252581
Update Time:2023-08-26
2-(4-Aminothian-4-yl)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-aminothian-4-yl)ethan-1-ol
- 2-(4-Aminothian-4-yl)ethan-1-ol
-
- Inchi： 1S/C7H15NOS/c8-7(1-4-9)2-5-10-6-3-7/h9H,1-6,8H2
- InChI Key： KVRIUYFEDINIQN-UHFFFAOYSA-N
- SMILES： S1CCC(CCO)(CC1)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 102
- XLogP3: 0.5
- Topological Polar Surface Area: 71.6
2-(4-Aminothian-4-yl)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-367078-0.05g |
2-(4-aminothian-4-yl)ethan-1-ol |
1554590-33-8 | 95.0% | 0.05g |
$816.0 | 2025-03-18 | |
| Enamine | EN300-367078-0.1g |
2-(4-aminothian-4-yl)ethan-1-ol |
1554590-33-8 | 95.0% | 0.1g |
$855.0 | 2025-03-18 | |
| Enamine | EN300-367078-0.25g |
2-(4-aminothian-4-yl)ethan-1-ol |
1554590-33-8 | 95.0% | 0.25g |
$893.0 | 2025-03-18 | |
| Enamine | EN300-367078-0.5g |
2-(4-aminothian-4-yl)ethan-1-ol |
1554590-33-8 | 95.0% | 0.5g |
$933.0 | 2025-03-18 | |
| Enamine | EN300-367078-1.0g |
2-(4-aminothian-4-yl)ethan-1-ol |
1554590-33-8 | 95.0% | 1.0g |
$971.0 | 2025-03-18 | |
| Enamine | EN300-367078-2.5g |
2-(4-aminothian-4-yl)ethan-1-ol |
1554590-33-8 | 95.0% | 2.5g |
$1903.0 | 2025-03-18 | |
| Enamine | EN300-367078-5.0g |
2-(4-aminothian-4-yl)ethan-1-ol |
1554590-33-8 | 95.0% | 5.0g |
$2816.0 | 2025-03-18 | |
| Enamine | EN300-367078-10.0g |
2-(4-aminothian-4-yl)ethan-1-ol |
1554590-33-8 | 95.0% | 10.0g |
$4176.0 | 2025-03-18 |
2-(4-Aminothian-4-yl)ethan-1-ol Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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